Cas no 2680625-75-4 (3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680625-75-4
• MF: C₇H₁₀ClNO₄
• MW: 207.611601352692
• CID: 5645632
• PubChem ID: 165911152
• Update Time: 2025-05-19

3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680625-75-4
• EN300-28272671
• 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C7H10ClNO4/c1-2-3-13-7(12)9-5(4-8)6(10)11/h2,5H,1,3-4H2,(H,9,12)(H,10,11)
• InChI Key： NTRVCCWXAYDWIX-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 207.0298355g/mol
• Monoisotopic Mass: 207.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No: 2680625-75-4)

3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by its CAS number 2680625-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the modulation of biological pathways and the synthesis of novel therapeutic agents. The structural features of this compound, including its chloro and ester functionalities, make it a versatile intermediate in the creation of more complex molecules.

The molecular structure of 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid consists of a propanoic acid backbone modified with a chloro group at the third carbon and an ester-linked amino group at the second carbon. This configuration imparts unique reactivity, allowing for further functionalization and integration into larger synthetic schemes. The presence of a double bond in the propenyl group enhances its ability to participate in various chemical reactions, making it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in the development of compounds that can modulate inflammation and immune responses. 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been investigated for its potential role in these processes due to its structural similarity to known bioactive molecules. Studies have suggested that derivatives of this compound may interact with specific enzymes and receptors involved in inflammatory pathways, offering a potential therapeutic approach for conditions such as arthritis and autoimmune diseases.

One of the most compelling aspects of 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the ester group have led to compounds with improved solubility and bioavailability, while alterations to the chloro substituent have resulted in increased binding affinity to target proteins.

The synthesis of 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the chlorination of propargyl alcohol followed by esterification and subsequent functional group transformations. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable for predicting drug-like properties such as metabolic stability, binding affinity, and toxicity profiles before experimental validation.

The pharmaceutical industry has shown particular interest in 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid due to its potential applications in oncology and anti-inflammatory therapies. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on key enzymes involved in cancer progression, such as kinases and proteases. Additionally, its ability to modulate cytokine production suggests that it may have therapeutic benefits in managing chronic inflammatory diseases.

As research continues to uncover new applications for 3-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical candidates by leveraging expertise in synthetic chemistry, pharmacology, and biotechnology. Such collaborations are essential for bringing innovative treatments to patients who suffer from debilitating diseases.

The future prospects for 3-chloro-2-{(propenyl-oxy)carbonylamino}propanonic acid (CAS No: 2680625754) appear promising, with ongoing research focused on expanding its chemical space and exploring new therapeutic indications. Innovations in synthetic methodologies will continue to enhance access to this compound and its derivatives, enabling more efficient drug discovery programs. Furthermore, advancements in biocatalysis and green chemistry may offer sustainable alternatives for producing this valuable intermediate without compromising on quality or yield.

In conclusion,3-chloro - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- - { ( prop - - - - - - - - - en - en en en en en en en en en en yl o x y ) c ar b o n y l a m i n o } p r o p a n o i c a c i d ( C A S N o : 2680625754) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel treatments for human diseases. As research progresses,this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.